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Compound of Interest

Compound Name: (S)-BI 665915

Cat. No.: B12427717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro characterization of (S)-BI
665915, a potent and selective inhibitor of the 5-lipoxygenase-activating protein (FLAP). The

information presented herein is compiled from publicly available scientific literature and is

intended to provide a comprehensive resource for professionals in the fields of pharmacology

and drug discovery.

Introduction
(S)-BI 665915 is a novel, orally active oxadiazole-containing compound that has demonstrated

high potency in inhibiting FLAP, a key protein in the biosynthesis of leukotrienes.[1]

Leukotrienes are pro-inflammatory lipid mediators implicated in a variety of inflammatory

diseases, making FLAP an attractive therapeutic target. This document summarizes the key in

vitro data for (S)-BI 665915 and provides detailed methodologies for the principal assays used

in its characterization.

Quantitative Data Summary
The in vitro potency of (S)-BI 665915 has been determined through various assays, with the

key findings summarized in the tables below.

Table 1: In Vitro Potency of (S)-BI 665915
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Assay Type Target/System Parameter Value (nM)

FLAP Binding Assay

5-Lipoxygenase-

Activating Protein

(FLAP)

IC50 1.7[1]

Functional Inhibition Human Whole Blood IC50 45[1]

Functional Inhibition Mouse Whole Blood IC50 4800[1]

Table 2: Selectivity Profile of (S)-BI 665915

Target Class
Number of Targets
Screened

Concentration
Tested (µM)

Observed
Inhibition

GPCRs 315 10
No significant

inhibition

Mechanism of Action: The Leukotriene Pathway
(S)-BI 665915 exerts its pharmacological effect by inhibiting the 5-lipoxygenase-activating

protein (FLAP). FLAP is an integral membrane protein that plays a crucial role in the

biosynthesis of leukotrienes. It facilitates the transfer of arachidonic acid to the enzyme 5-

lipoxygenase (5-LO), the first committed step in the leukotriene synthesis pathway. By binding

to FLAP, (S)-BI 665915 prevents this interaction, thereby blocking the downstream production

of pro-inflammatory leukotrienes, such as Leukotriene B4 (LTB4).
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Membrane Preparation

Binding Assay

Data Analysis

Culture HEK293-hFLAP cells

Harvest and Lyse Cells

Homogenize and Centrifuge

Isolate and Wash Membranes

Incubate Membranes with
Labeled Ligand and (S)-BI 665915

Filter to Separate Bound/Free Ligand

Wash to Remove Non-specific Binding

Measure Radioactivity/Fluorescence

Calculate % Inhibition

Determine IC50

 

Fresh Human Whole Blood

Pre-incubate with
(S)-BI 665915

Stimulate with
Calcium Ionophore

Stop Reaction
(Ice/EDTA)

Centrifuge to
Separate Plasma

Quantify LTB4
in Plasma (ELISA/LC-MS)

Calculate % Inhibition
and Determine IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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